1-[5-(bromomethyl)-5-methyl-4,5-dihydro-1,3-thiazol-2-yl]-4-(diphenylmethyl)piperazine hydrobromide

• IUPAC Name: 2-(4-benzhydrylpiperazin-1-yl)-5-(bromomethyl)-5-methyl-4H-1,3-thiazole;hydrobromide
• InChI: InChI=1S/C22H26BrN3S.BrH/c1-22(16-23)17-24-21(27-22)26-14-12-25(13-15-26)20(18-8-4-2-5-9-18)19-10-6-3-7-11-19;/h2-11,20H,12-17H2,1H3;1H
• InChI Key: QDSNGUXSFZPJEL-UHFFFAOYSA-N
• Canonical SMILES: CC1(CN=C(S1)N2CCN(CC2)C(C3=CC=CC=C3)C4=CC=CC=C4)CBr.Br
• Molecular Formula: C22H27Br2N3S
• Molecular Weight: 525.3 g/mol

Description

1-[5-(bromomethyl)-5-methyl-4,5-dihydro-1,3-thiazol-2-yl]-4-(diphenylmethyl)piperazine hydrobromide is a useful research compound. Its molecular formula is C22H27Br2N3S and its molecular weight is 525.3 g/mol. The purity is usually 95%.
The exact mass of the compound 1-[5-(bromomethyl)-5-methyl-4,5-dihydro-1,3-thiazol-2-yl]-4-(diphenylmethyl)piperazine hydrobromide is 525.02719 g/mol and the complexity rating of the compound is 490. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Anticancer Properties

Compounds incorporating N-piperazines, similar in structure to the queried chemical, have been evaluated for their antitumor activity against various cancer cell lines. For instance, a series of N1-(flavon-7-yl)amidrazones incorporating N-piperazines showed significant growth inhibitory and cytotoxic effects on breast cancer and leukemic cell lines, suggesting their potential as anticancer drugs (Abu-Aisheh et al., 2012). Similarly, N1-anthraquinon-2-yl amidrazones incorporating N-piperazines demonstrated high inhibitory activity against chronic myelogenous leukemia and breast cancer cell lines (Sweidan et al., 2018).

Antibacterial and Antifungal Efficacy

Novel bis(pyrazole-benzofuran) hybrids possessing a piperazine linker have shown potent antibacterial efficacies and biofilm inhibition activities against various bacterial strains, including E. coli, S. aureus, and S. mutans. These compounds, particularly those with specific substitutions, demonstrated more effective biofilm inhibition than Ciprofloxacin, indicating their potential as antibacterial agents (Mekky & Sanad, 2020).

Antiviral and Antimicrobial Activities

A study on urea and thiourea derivatives of piperazine doped with Febuxostat revealed promising antiviral activities against Tobacco mosaic virus (TMV) and potent antimicrobial activity. Certain derivatives exhibited significant efficacy, suggesting their applicability in antiviral and antimicrobial treatments (Reddy et al., 2013).

Antidepressant and Antianxiety Activities

Derivatives of 1-{[3-(furan-2-yl)-5-phenyl-4,5-dihydro-1,2-oxazol-4-yl]methyl}-4-methyl piperazine have been synthesized and evaluated for their antidepressant and antianxiety activities. Specific compounds significantly reduced the duration of immobility times in forced swimming tests and showed notable antianxiety activity, highlighting their potential in treating depressive and anxiety disorders (Kumar et al., 2017).